3-(3-Bromophenyl)-6-(4-pyridinyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole

• Molecular Formula: C14H8BrN5S
• Molecular Weight: 358.22 g/mol
• IUPAC Name: 3-(3-bromophenyl)-6-pyridin-4-yl-[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole
• InChI: InChI=1S/C14H8BrN5S/c15-11-3-1-2-10(8-11)12-17-18-14-20(12)19-13(21-14)9-4-6-16-7-5-9/h1-8H
• InChI Key: OGQQIZWDCDXJAO-UHFFFAOYSA-N
• SMILES: C1=CC(=CC(=C1)Br)C2=NN=C3N2N=C(S3)C4=CC=NC=C4

Description

3-(3-Bromophenyl)-6-(4-pyridinyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole is a heterocyclic compound that has gained significant attention in the field of medicinal chemistry due to its potential therapeutic applications. This compound is a member of the triazolo-thiadiazole family and has shown promising results in various scientific research studies.

Mechanism of Action

The mechanism of action of 3-(3-Bromophenyl)-6-(4-pyridinyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole is not fully understood. However, it is believed to exert its pharmacological effects by interacting with various cellular targets such as enzymes, receptors, and ion channels.
Biochemical and Physiological Effects:
3-(3-Bromophenyl)-6-(4-pyridinyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole has been shown to have various biochemical and physiological effects. It has been found to inhibit the growth of various microorganisms such as bacteria and fungi. This compound has also been shown to exhibit anti-inflammatory effects by reducing the production of pro-inflammatory cytokines. Additionally, it has been found to induce apoptosis in cancer cells, thereby inhibiting tumor growth.

Advantages and Limitations for Lab Experiments

One of the major advantages of using 3-(3-Bromophenyl)-6-(4-pyridinyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole in lab experiments is its potent pharmacological activity. This compound has shown promising results in various scientific research studies and has the potential to be developed into a therapeutic agent. However, one of the limitations of using this compound is its complex synthesis method, which may pose challenges in large-scale production.

Future Directions

There are several future directions for the scientific research of 3-(3-Bromophenyl)-6-(4-pyridinyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole. One such direction is the development of more efficient synthesis methods for this compound. Another direction is the investigation of its potential therapeutic applications in the treatment of various diseases such as cancer and neurodegenerative disorders. Additionally, further studies are needed to elucidate the exact mechanism of action of this compound and to identify its cellular targets.

Synthesis Methods

The synthesis of 3-(3-Bromophenyl)-6-(4-pyridinyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole can be achieved through various methods. One such method involves the reaction of 3-bromoaniline with pyridine-4-carboxaldehyde in the presence of a base such as sodium hydride. The resulting intermediate is then reacted with thiosemicarbazide to yield the final product.

Scientific Research Applications

3-(3-Bromophenyl)-6-(4-pyridinyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole has been extensively studied for its potential therapeutic applications. It has been found to exhibit potent antimicrobial, antitumor, and anti-inflammatory activities. This compound has also shown promising results in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's.